2-{4-[4-(Trifluoromethyl)phenoxy]phenoxy}propanoyl chloride

• CAS No.: 58594-98-2
• Molecular Formula: C16H12ClF3O3
• Molecular Weight: 344.71 g/mol
• IUPAC Name: 2-[4-[4-(trifluoromethyl)phenoxy]phenoxy]propanoyl chloride
• InChI: InChI=1S/C16H12ClF3O3/c1-10(15(17)21)22-12-6-8-14(9-7-12)23-13-4-2-11(3-5-13)16(18,19)20/h2-10H,1H3
• InChI Key: VOTIBUBWWVMJIZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)Cl)OC1=CC=C(C=C1)OC2=CC=C(C=C2)C(F)(F)F

Description

2-{4-[4-(Trifluoromethyl)phenoxy]phenoxy}propanoyl chloride is a useful research compound. Its molecular formula is C16H12ClF3O3 and its molecular weight is 344.71 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Oxalyl chloride (1.56 g, 1.1 ml, 12.32 mmol) is added to a stirring solution of 2-[4-(4-trifluoromethylphenoxy)phenoxy]propionic acid (2.00 g, 6.16 mmol), dimethylformamide (DMF; 4 drops) and ether (50 ml). The mixture is stirred at RT for 3 hours. Insoluble material is filtered off and solvent is removed in vacuo to give 2-[4-(4-trifluoromethylphenoxy)phenoxy]propionic acid chloride.

Synthesis routes and methods II

Procedure details

Thionyl chloride (4.4 parts by volume) was added to 3.26 parts of 2-[4-(4-trifluoromethylphenoxy)phenoxy]propionic acid, and the mixture was refluxed for 3 hours. After the reaction, the excess of thionyl chloride was removed under reduced pressure to give 2-[4-(4-trifluoromethylphenoxy)phenoxy]propionyl chloride. A solution of the resulting propionyl chloride in 10 parts by volume of ether was added dropwise under ice cooling to a solution of 3.34 parts of diethyl aminophosphonate in 20 parts by volume of ether. Ten minutes later, 1 part by volume of triethylamine was added dropwise. After the addition, the mixture was stirred at room temperature for 3 hours. The reaction mixture was washed with water, a saturated aqueous solution of sodium bicarbonate and water in this order. The organic layer was dried over anhydrous sodium sulfate, and concentrated under reduced pressure to give 2.6 parts of a crude product. The crude product was recrystallized from ethyl acetate/ether to give 1.1 parts of the captioned compound. This compound had a melting point of 134.5° to 135° C., and its IR and NMR spectral data are shown in Table 1.